Cas no 24155-33-7 (1-(4-fluorophenyl)-2-(1H-imidazol-1-yl)ethan-1-one)

• Product Name: 1-(4-fluorophenyl)-2-(1H-imidazol-1-yl)ethan-1-one
• CAS No: 24155-33-7
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 1416482
• PubChem ID: 5151279
• Update Time: 2025-04-20

1-(4-fluorophenyl)-2-(1H-imidazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-imidazol-1-ylethanone
• 2-(1H-imidazol-1-yl)-4'-fluoroacetophenone
• SureCN7241260
• 1-(4-Fluorophenyl)-2-(1H-imidazol-1-yl)-ethanone
• AC1Q4LWT
• AC1NP6IF
• 1-(4-fluorophenyl)-2-(1H-imidazol-1-yl)ethanone
• 1-(4-fluorophenyl)-2-(imidazol-1-yl) ethanone
• 1-(4-fluoro-phenyl)-2-imidazol-1-yl-ethanone
• 1-(4-fluorophenyl)-2-(imidazol-1-yl)-ethanone
• CTK7B9765
• 1-(4-fluorophenyl)-2-(1H-imidazol-1-yl)ethan-1-one
• 1‐(4‐FLUOROPHENYL)‐2‐(1H‐IMIDAZOL‐1‐YL)‐ETHANONE
• CS-0252616
• SR-01000078839-1
• F0920-0192
• SR-01000078839
• 24155-33-7
• 1-(4-fluorophenyl)-2-(imidazol-1-yl)ethanone
• AKOS009984492
• G20980
• MFCD03826462
• EU-0068127
• DTXSID60408861
• WUHGMWIWIMMDKW-UHFFFAOYSA-N
• SCHEMBL7241260
• Z234898231
• EN300-60967

• Inchi： 1S/C11H9FN2O/c12-10-3-1-9(2-4-10)11(15)7-14-6-5-13-8-14/h1-6,8H,7H2
• InChI Key： WUHGMWIWIMMDKW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų